Trisulfo-Cy5-Alkyne

Fluorescence Spectroscopy Bioassay Sensitivity Cy5 Dyes

Trisulfo-Cy5-Alkyne (CAS 2055138-90-2) is a sulfonated cyanine-5 (Cy5) derivative functionalized with a terminal alkyne group. This compound serves as a near-infrared (NIR) fluorescent probe designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, enabling covalent conjugation to azide-modified biomolecules.

Molecular Formula C37H45N3O10S3
Molecular Weight 788.0 g/mol
Cat. No. B15553962
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameTrisulfo-Cy5-Alkyne
Molecular FormulaC37H45N3O10S3
Molecular Weight788.0 g/mol
Structural Identifiers
InChIInChI=1S/C37H45N3O10S3/c1-6-21-38-35(41)16-11-8-12-22-39-31-19-17-27(52(45,46)47)25-29(31)36(2,3)33(39)14-9-7-10-15-34-37(4,5)30-26-28(53(48,49)50)18-20-32(30)40(34)23-13-24-51(42,43)44/h1,7,9-10,14-15,17-20,25-26H,8,11-13,16,21-24H2,2-5H3,(H3-,38,41,42,43,44,45,46,47,48,49,50)
InChIKeyDKRNQQAUDARDNM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Trisulfo-Cy5-Alkyne: A Water-Soluble, Near-Infrared Click Chemistry Probe for High-Sensitivity Bioconjugation


Trisulfo-Cy5-Alkyne (CAS 2055138-90-2) is a sulfonated cyanine-5 (Cy5) derivative functionalized with a terminal alkyne group. This compound serves as a near-infrared (NIR) fluorescent probe designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, enabling covalent conjugation to azide-modified biomolecules . Its core Cy5 fluorophore exhibits excitation/emission maxima at approximately 646/662 nm in aqueous buffer, positioning its signal within the far-red to NIR window where biological autofluorescence is minimized and detector sensitivity is maximized . The presence of three sulfonate groups (the 'Trisulfo' moiety) renders the molecule highly water-soluble and imparts a net negative charge, which is critical for reducing hydrophobic aggregation and non-specific binding in complex biological media [1].

Beyond Standard Cy5-Alkyne: Why the Trisulfo Modification is a Critical Determinant for Aqueous Bioconjugation Performance


Substituting Trisulfo-Cy5-Alkyne with a non-sulfonated Cy5-alkyne or a less water-soluble analog introduces significant experimental risk. Non-sulfonated cyanine dyes, such as Cy5-alkyne (CAS 1223357-57-0), are inherently hydrophobic and prone to aggregation and precipitation in aqueous buffers, which drastically reduces their effective concentration and labeling efficiency [1]. This hydrophobicity also drives high levels of non-specific binding to biomolecules and surfaces, elevating background fluorescence and obscuring true signal [2]. Furthermore, the use of such dyes often necessitates the addition of organic co-solvents (e.g., DMSO, DMF) that can denature or alter the structure and function of sensitive biological targets like proteins and antibodies [3]. The Trisulfo modification directly mitigates these failure points by ensuring solubility, reducing aggregation, and enabling work in purely aqueous systems, thereby preserving the integrity and reliability of the bioconjugation and imaging workflow .

Quantitative Differentiation of Trisulfo-Cy5-Alkyne: Evidence-Based Performance Metrics for Informed Procurement


Superior Extinction Coefficient Enables Higher Sensitivity Detection

The extinction coefficient (ε) of Trisulfo-Cy5-Alkyne is a primary determinant of its fluorescence brightness. Vendor specifications report an ε of 250,000 L⋅mol⁻¹⋅cm⁻¹ at its excitation maximum . This value is identical to that reported for the non-sulfonated Cy5-alkyne (ε = 250,000 L⋅mol⁻¹⋅cm⁻¹) , confirming that sulfonation does not compromise the chromophore's light-absorbing capacity. The high ε translates directly to greater fluorescence signal per labeled molecule, which is critical for detecting low-abundance targets.

Fluorescence Spectroscopy Bioassay Sensitivity Cy5 Dyes

Enhanced Water Solubility Enables Purely Aqueous Reaction Conditions

The defining advantage of Trisulfo-Cy5-Alkyne is its high water solubility, conferred by its three sulfonate groups. This allows the compound to be dissolved and used directly in aqueous buffers like PBS without the need for organic co-solvents [1]. In contrast, non-sulfonated Cy5-alkyne is described as 'Slightly soluble' in water, requiring dissolution in DMSO or DMF for stock preparation . This stark difference in solubility behavior dictates the experimental workflow and compatibility with sensitive biological targets.

Aqueous Bioconjugation Protein Labeling Click Chemistry

Prevention of Dye Aggregation and Non-Specific Binding

The hydrophobicity of non-sulfonated cyanine dyes leads to aggregation in aqueous solutions, which causes fluorescence self-quenching and increases non-specific binding to biomolecules and surfaces [1]. The Trisulfo-Cy5-Alkyne's charged sulfonate groups and high water solubility directly counteract this. The compound exhibits significantly reduced aggregation and lower non-specific adsorption compared to its non-sulfonated counterpart [2]. This behavior is a direct consequence of the sulfonate modification, which maintains the dye in a monomeric and well-dispersed state, resulting in higher signal-to-background ratios and more reproducible results [3].

Fluorescence Assay Development High-Throughput Screening Imaging

High Fluorescence Quantum Yield Maintained in Aqueous Environment

The fluorescence quantum yield (Φ) determines the efficiency with which an absorbed photon is re-emitted as fluorescence. For the closely related Sulfo-Cy5 alkyne (CAS 1617497-19-4, with two sulfonate groups), a Φ of 0.2 has been reported in PBS buffer [1]. This value is identical to the Φ reported for non-sulfonated Cy5-alkyne (Φ = 0.2) . This indicates that the addition of sulfonate groups, which dramatically improves solubility, does not introduce new non-radiative decay pathways and preserves the native fluorescence efficiency of the Cy5 chromophore in aqueous environments.

Fluorescence Quantum Yield Cy5 Derivatives Bioimaging

Procurement-Driven Application Scenarios: Where the Quantitative Advantages of Trisulfo-Cy5-Alkyne are Decisive


High-Fidelity Antibody and Protein Conjugation for Immunoassays

For labeling monoclonal antibodies or recombinant proteins, Trisulfo-Cy5-Alkyne is the preferred reagent. Its ability to perform click chemistry in purely aqueous PBS buffer (Evidence Item 2) ensures that the target protein's tertiary structure is not compromised by organic co-solvents like DMSO [1]. Furthermore, the low aggregation and non-specific binding properties (Evidence Item 3) yield cleaner labeled conjugates with higher signal-to-background ratios, critical for sensitive applications like ELISA, Western blot, and flow cytometry .

Fluorescent Labeling of Nanoparticles and Drug Delivery Carriers

In nanomedicine, the surface functionalization of liposomes, polymeric nanoparticles, or exosomes requires a dye that does not induce particle aggregation. The Trisulfo-Cy5-Alkyne's high aqueous solubility and negatively charged surface (Evidence Items 2 and 3) prevent inter-particle cross-linking and aggregation during the conjugation process [2]. Its high extinction coefficient (Evidence Item 1) ensures that even a small number of dye molecules per particle yields a robust fluorescence signal for tracking biodistribution and cellular uptake in vitro and in vivo [3].

Sensitive Detection of Low-Abundance Analytes in Complex Media

In applications such as nucleic acid detection (e.g., FISH) or the analysis of complex biological fluids (e.g., plasma, serum), minimizing background noise is paramount. The inherent low non-specific binding of Trisulfo-Cy5-Alkyne (Evidence Item 3) dramatically reduces background fluorescence from off-target interactions [4]. Combined with its high fluorescence efficiency (Evidence Item 4), this enables the detection of low-abundance targets with greater confidence, making it a strategic choice for diagnostic assay development and high-sensitivity research applications .

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for Trisulfo-Cy5-Alkyne

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.